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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoic acid

Cat. No.: B108654 Get Quote

An In-depth Technical Guide to 2-Chloro-3-
nitrobenzoic Acid
This technical guide provides a comprehensive overview of the structural information,

properties, and applications of 2-Chloro-3-nitrobenzoic acid, a key chemical intermediate in

various industrial syntheses. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing.

Core Structural and Chemical Information
2-Chloro-3-nitrobenzoic acid is an aromatic carboxylic acid derivative with both chloro and

nitro functional groups attached to the benzene ring. These substituents significantly influence

its reactivity, making it a valuable building block in organic synthesis.

SMILES String:OC(=O)c1cccc(c1Cl)--INVALID-LINK--=O[1]

Chemical Structure Visualization:

Caption: Molecular structure of 2-Chloro-3-nitrobenzoic acid.

Physicochemical and Identification Data
The following table summarizes key quantitative data and identifiers for 2-Chloro-3-
nitrobenzoic acid.
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Property Value Reference(s)

Molecular Formula C₇H₄ClNO₄ [2][3][4][5]

Molecular Weight 201.56 g/mol [1][2][3][5]

CAS Number 3970-35-2 [1][2][4][5]

EC Number 223-590-3 [5]

Melting Point 183-187 °C [1][5]

Boiling Point 359.9°C at 760 mmHg [5]

Density 1.6 ± 0.1 g/cm³ [5]

Appearance
White to cream-yellow or

orange to green powder/crystal
[4][5]

InChI

1S/C7H4ClNO4/c8-6-

4(7(10)11)2-1-3-

5(6)9(12)13/h1-3H,(H,10,11)

[1][2]

InChIKey
JRQDVRIQJJPHEQ-

UHFFFAOYSA-N
[1][2][3][6][7]

PubChem CID 19870 [2]

Synthesis and Experimental Protocols
General Synthesis Approach: The industrial preparation of 2-Chloro-3-nitrobenzoic acid
typically begins with simpler aromatic compounds.[8] A common route involves the nitration of

o-chlorobenzoic acid.[9] This process requires carefully controlled conditions, including the

choice of nitrating agents (such as a mixture of concentrated sulfuric acid and nitric acid),

solvents, reaction temperature, and duration to achieve high yields and purity.[8][9] The

presence of isomers, like 2-chloro-5-nitrobenzoic acid, is a common challenge that

necessitates purification steps such as alkali dissolution and acid precipitation to isolate the

desired product.[9]

Experimental Use Case: Ullmann Condensation: While specific, detailed experimental

protocols are not provided in the search results, 2-Chloro-3-nitrobenzoic acid is noted for its
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application in microwave-promoted Ullmann condensation reactions with 2-aminopyridines.

This type of reaction is a copper-catalyzed cross-coupling useful for forming carbon-nitrogen

bonds, a critical step in the synthesis of many complex molecules.

Experimental Use Case: Reduction to Amino Derivatives: The nitro group of 2-Chloro-3-
nitrobenzoic acid can be reduced to an amino group to form 2-chloro-3-aminobenzoic acid.

[10] This derivative is a key intermediate in the synthesis of certain non-steroidal anti-

inflammatory drugs (NSAIDs).[10] A general method for the reduction of a related compound, 3-

chloro-2-nitrobenzoic acid, involves using hydrogen gas over a platinum catalyst or sodium

borohydride in the presence of a nickel salt, which illustrates a potential synthetic pathway.[11]

Applications in Research and Industry
2-Chloro-3-nitrobenzoic acid serves as a vital intermediate in the pharmaceutical,

agrochemical, and chemical industries.[8]

Pharmaceutical Synthesis: It is a foundational component in the multi-step synthesis of

various drug candidates.[8] The compound is used to construct complex molecular

architectures with potential therapeutic activities, including anti-inflammatory and analgesic

properties.[8][10] It is also a starting material for synthesizing targeted anticancer drugs,

such as tyrosine kinase inhibitors, and other central nervous system agents.[10] For

instance, it is used as an intermediate for Eravacycline and Rimegepant.[10]

Agrochemical Development: In the agrochemical sector, this compound is utilized in the

creation of pesticides and herbicides, which are essential for crop protection.[8]

Chemical Synthesis: It is employed in condensation reactions with aminoquinolines to

produce phenylquinolylamines. Furthermore, it has been used as a reagent in the synthesis

of new biprivileged molecular scaffolds of tetracyclic indolo-benzodiazepines and indolo-

quinoxalines.

Safety and Handling
2-Chloro-3-nitrobenzoic acid is classified as a hazardous substance. It is known to cause

skin and serious eye irritation, and may cause respiratory irritation.[2][5]

GHS Hazard Statements:
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H315: Causes skin irritation[2][5]

H319: Causes serious eye irritation[2][5]

H335: May cause respiratory irritation[2][5]

Proper personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection, should be worn when handling this chemical.[5] Work should be conducted

in a well-ventilated area to avoid inhalation of dust or fumes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-3-nitrobenzoic acid structural information and
SMILES string]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108654#2-chloro-3-nitrobenzoic-acid-structural-
information-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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